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Introduction

Ethyl levulinate (EL) is a bio-based platform chemical gaining significant attention as a
sustainable and versatile solvent.[1][2] Derived from levulinic acid, which can be produced from
the acid-catalyzed hydrolysis of renewable biomass, ethyl levulinate is an ester with the
chemical formula CH3C(O)CH2CH2C(O)OC2Hs.[3][4] Its favorable properties, including low
toxicity, high biodegradability, and excellent solvency for a wide range of substances, position it
as an environmentally friendly alternative to conventional petroleum-based solvents.[1][5] This
technical guide provides an in-depth overview of the core physicochemical properties of ethyl
levulinate relevant to its applications in research, particularly in the pharmaceutical and
chemical industries.[6][7]

Ethyl levulinate's unique structure, containing both a ketone and an ester functional group,
allows it to dissolve a variety of polar and nonpolar compounds, making it a valuable
component in formulations for coatings, adhesives, and cleaning products.[5][8] In the context
of drug development, it is being investigated as a green solvent for active pharmaceutical
ingredient (API) synthesis and as an excipient in drug formulations to enhance solubility and
bioavailability.[6][9] Its classification as a safer solvent and its alignment with the principles of
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green chemistry further underscore its potential in creating more sustainable chemical
processes.[10][11]

Physicochemical Properties of Ethyl Levulinate

The following tables summarize the key physicochemical properties of ethyl levulinate,
compiled from various sources. These properties are crucial for evaluating its performance as a
solvent in diverse applications.

Table 1: General and Physical Properties

Property Value References
Molecular Formula C7H1203 [9][12]
Molecular Weight 144.17 g/mol [9][13]
Appearance Colorless to pale yellow liquid 9]
Odor Fruity, sweet, apple-like [12][14]
Density 1.012 - 1.016 g/mL at 20-25 °C  [8][10][14]
Boiling Point 205-206 °C at 760 mmHg [8][13]
93-94 °C at 18 mmHg [10][14]
Melting/Freezing Point <-60 °C [8][15]
Refractive Index (n20/D) 1.420 - 1.425 [16]
Vapor Pressure 0.0117 kPa (0.088 mmHg) at 8]

20 °C
11 Paat25°C [12][14]

Not explicitly found, but
Viscosity described as a liquid with low

viscosity
Surface Tension 33.25 mN/m at 293.15 K [12][14]

Table 2: Solubility and Solvent-Related Properties
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Property Value References
o 170.7 g/L at 20 °C; Freely
Solubility in Water [8][14]
soluble
o _ Miscible with alcohol and most
Solubility in Organic Solvents ) [13][16][15]
organic solvents
Partition Coefficient (log P) 0.324 at 20 °C [8][14]
Not explicitly found in
N searches, but experimental
Hansen Solubility Parameters o
methods for determination are
available.
Evaporation Rate (n-Butyl
<0.01 [8]
Acetate = 1)
Table 3: Safety and Flammability Properties
Property Value References
Flash Point 90 - 94 °C (Closed Cup) [BI[15][17]
Auto-ignition Temperature Not available [18]
Toxicity Low toxicity, Non-genotoxic [51[19]
Oral LD50 (rat) >5000 mg/kg [20]
Dermal LD50 (rabbit) >5000 mg/kg [20]
Causes skin, eye, and
Hazard Statements [21]

respiratory irritation

Experimental Protocols for Property Determination

The determination of the physicochemical properties of solvents like ethyl levulinate is

governed by standardized experimental protocols. The following section outlines the general

methodologies for measuring some of the key properties listed above, based on internationally
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recognized standards such as those from ASTM International and the Organisation for
Economic Co-operation and Development (OECD).

1. Density Determination
e Principle: The density of a liquid is its mass per unit volume.
o Methodology (based on ASTM D4052/D7777):[15][17]
o Apparatus: A digital density meter with an oscillating U-tube is used.[17]

o Calibration: The instrument is calibrated with two reference standards of known density,
typically dry air and freshly distilled water.

o Sample Introduction: A small volume of the ethyl levulinate sample is introduced into the
thermostated U-tube, ensuring no air bubbles are present.[21]

o Measurement: The instrument measures the change in the oscillation period of the U-tube
caused by the mass of the sample. This period is then used to calculate the density of the
sample.

o Temperature Control: The temperature of the sample is precisely controlled during the
measurement, as density is temperature-dependent.

2. Viscosity Measurement
 Principle: Viscosity is a measure of a fluid's resistance to flow.
e Methodology (based on Ostwald or Ubbelohde viscometer):[1][22]

o Apparatus: A glass capillary viscometer (e.g., Ostwald or Ubbelohde type) and a constant
temperature water bath are required.[1][22]

o Procedure: a. A known volume of ethyl levulinate is introduced into the viscometer. b. The
viscometer is placed vertically in a temperature-controlled water bath to allow the sample
to reach thermal equilibrium.[3] c. The liquid is drawn up through the capillary to a point
above the upper timing mark. d. The time taken for the liquid to flow between the upper
and lower timing marks is measured using a stopwatch.
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o Calculation: The kinematic viscosity is calculated from the flow time and the viscometer
constant. The dynamic viscosity can then be determined by multiplying the kinematic
viscosity by the density of the liquid at the same temperature.[1]

3. Flash Point Determination

 Principle: The flash point is the lowest temperature at which the vapors of a volatile material
will ignite when given an ignition source.

» Methodology (based on Pensky-Martens Closed Cup Tester - ASTM D93):

o Apparatus: A closed-cup flash point tester, which consists of a test cup with a lid that can
be opened to introduce an ignition source.

o Procedure: a. The sample of ethyl levulinate is placed in the test cup. b. The sample is
heated at a slow, constant rate with continuous stirring. c. At regular temperature intervals,
an ignition source is directed into the cup.

o Determination: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors above the liquid to ignite with a brief flash.

4. Hansen Solubility Parameter (HSP) Determination

e Principle: HSPs are used to predict the solubility of a material in a given solvent. They are
based on the idea that "like dissolves like" and are divided into three components: dispersion
(dD), polar (dP), and hydrogen bonding (dH).

» Methodology (Experimental Determination):[9][20]
o Solvent Selection: A set of well-characterized solvents with known HSPs is selected.

o Solubility Testing: The solubility of a solute (or the swelling of a polymer) is tested in each
of the selected solvents. The results are typically scored on a binary scale
(soluble/insoluble) or a graded scale.[9]

o Data Analysis: The solubility data is entered into a software program (e.g., HSPiP). The
software calculates the HSP sphere for the solute that best separates the "good" solvents
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from the "poor"” solvents. The center of this sphere represents the HSP of the solute.[6]

Applications and Workflows in Drug Development
and Chemical Synthesis

Ethyl levulinate's favorable properties make it a promising solvent in various stages of
pharmaceutical development and chemical synthesis.

Logical Relationship of Properties to Applications
The utility of ethyl levulinate as a solvent is a direct consequence of its physicochemical

properties. The following diagram illustrates these relationships.

Logical Relationship of Ethyl Levulinate Properties to Applications

Low Toxicity & Good Solvency for High Boiling Point &
High Biodegradability Polar & Nonpolar Compounds Low Vapor Pressure

Bio-based Origin

Excipient in
Drug Formulation

Solvent for Coatings Green Solvent in Sustainable Chemical

e A AYe [IEISIVETS API Synthesis Intermediate

Click to download full resolution via product page

Caption: Relationship between key properties of ethyl levulinate and its applications.
Experimental Workflow: Synthesis of Ethyl Levulinate

Ethyl levulinate is typically synthesized via the esterification of levulinic acid with ethanol,
often using an acid catalyst. This process is a cornerstone of its production as a green solvent.
[23][24]
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Experimental Workflow for Ethyl Levulinate Synthesis

Combine Reactants:
- Levulinic Acid
- Ethanol (in excess)
- Acid Catalyst (e.g., Amberlyst-15)

;

Heat Reaction Mixture
(e.g., 70-100 °C)

l

Monitor Reaction Progress
(e.g., via GC or HPLC)

Upon completion

Separate Catalyst
(e.qg., by filtration)

l

Purify Product
(e.g., via distillation)

l

Analyze Final Product
(e.g., for purity and yield)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of ethyl levulinate.
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Safety and Handling

While ethyl levulinate is considered to have low toxicity, appropriate safety precautions should
always be taken in a laboratory setting.[5]

o Health Hazards: It may cause skin, eye, and respiratory tract irritation.[17][21]

o Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves and safety glasses.[21] Avoid contact with eyes, skin, and clothing.
[17]

o Storage: Store in a tightly closed container in a dry, well-ventilated place, away from heat,
sparks, and open flames.[18]

¢ Incompatibilities: Avoid strong oxidizing agents and strong bases.[17]

o Fire Hazards: Ethyl levulinate is a combustible liquid. Use appropriate extinguishing media
such as water spray, dry chemical, carbon dioxide, or foam.[17][18]

Conclusion

Ethyl levulinate presents a compelling profile as a green and versatile solvent for a multitude
of applications, including those in the demanding fields of pharmaceutical and chemical
research. Its favorable physicochemical properties, coupled with its renewable origin and low
toxicity, make it an attractive alternative to traditional, often hazardous, solvents. This guide
provides a foundational understanding of its key characteristics and the standardized methods
for their evaluation, empowering researchers and professionals to effectively harness the
potential of ethyl levulinate in their work. As the push for sustainable chemistry continues, the
role of bio-based solvents like ethyl levulinate is expected to grow, driving innovation in drug
development and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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